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Compound of Interest

Compound Name: Aldicarb-oxime

Cat. No.: B8536323

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of Aldicarb-oxime in a laboratory setting. Adherence to these procedures is critical to ensure
personnel safety and environmental protection.

Hazard Identification and Quantitative Data

Aldicarb-oxime is a chemical intermediate related to the highly toxic carbamate pesticide
Aldicarb. While specific toxicological data for Aldicarb-oxime is limited, it should be handled
with the same precautions as Aldicarb due to structural similarities and potential for similar
biological activity as a cholinesterase inhibitor.[1][2] Exposure can lead to severe health effects,
including neurological damage.[3]
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Parameter Value Reference
2-methyl-2-

Chemical Name (methylthio)propionaldehyde
oxime

Parent Compound Aldicarb

Oxidizers, acids, alkalis,
Incompatibilities prolonged exposure to

moisture.[3][4]

Emits toxic fumes of carbon
Hazardous Decomposition monoxide and nitrogen oxides
upon heating.[3]

Occupational Exposure Limits (for Aldicarb as a proxy)

Organization Limit Type Value Notes

Inhalable fraction and

ACGIH TLV-TWA (8-hour) 0.005 mg/m3
vapor[5]
OSHA PEL Not Established [5]1[6]
NIOSH REL Not Established [5]
Protective Action Criteria (PAC) for Aldicarb
PAC Value Concentration (mg/m3) Definition
PAC-1 0.027 Mild, transient health effects

Irreversible or other serious

health effects that could impair

PAC-2 0.3 - _
the ability to take protective
action

PAC-3 1.8 Life-threatening health effects
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling Aldicarb-oxime. The following
equipment must be worn at all times in the designated work area.

e Hand Protection: Double-gloving is required.
o Inner Glove: Nitrile examination gloves.

o Quter Glove: Chemical-resistant gloves such as Neoprene or Butyl rubber.[4] Always
inspect gloves for tears or punctures before use.

e Body Protection:

o Adisposable, solid-front, back-tying chemical-resistant gown or coveralls (e.g., Tychem®).

[4]

o A chemical-resistant apron should be worn over the gown when handling liquid solutions
or during spill cleanup.[7]

e Eye and Face Protection:
o Snug-fitting, non-fogging chemical splash goggles.[7]

o Afull-face shield must be worn over the goggles when there is a risk of splashes or when
handling larger quantities.[7]

o Respiratory Protection:

o For handling small quantities of powder in a certified chemical fume hood, a NIOSH-
approved respirator with an organic vapor (OV) cartridge and a P100 particulate prefilter is
required.

o For larger quantities, spill cleanup, or in situations with inadequate ventilation, a full-
facepiece respirator with the same cartridge/prefilter combination or a powered air-
purifying respirator (PAPR) is necessary.[3]

e Footwear:
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o Closed-toe, non-porous shoes are mandatory.

o Chemical-resistant boot covers must be worn over shoes. Pant legs should be worn
outside of the boot covers to prevent chemicals from entering.[7]

Operational Plan and Experimental Workflow

The following step-by-step procedure outlines the safe handling of Aldicarb-oxime from
receipt to disposal.

3.1. Chemical Receipt and Storage

e Upon receipt, visually inspect the container for any signs of damage or leakage in a
designated receiving area.

o Transport the sealed container to the designated, restricted-access storage area.

» Store Aldicarb-oxime in a cool, dry, well-ventilated location, away from incompatible
materials such as oxidizers, acids, and alkalis.[3][4]

e The storage cabinet should be clearly labeled with "Highly Toxic" and "Restricted Access."
3.2. Preparation and Handling

o Designated Work Area: All handling of Aldicarb-oxime must be performed within a certified
chemical fume hood.

o Pre-Experiment Checklist:

[e]

Ensure the fume hood is functioning correctly.

o

Assemble all necessary materials (glassware, reagents, waste containers) inside the fume
hood.

o

Verify that an emergency eyewash and shower are accessible and unobstructed.

o

Don all required PPE as outlined in Section 2.
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» Weighing and Solution Preparation:

o When weighing the solid compound, use a balance inside the fume hood or a containment
glove box to prevent dust generation.

o Prepare solutions by slowly adding the solid to the solvent to avoid splashing.
o Experimental Procedures:

o Keep all containers sealed when not in immediate use.

o Conduct all manipulations deep within the fume hood.
3.3. Post-Experiment Decontamination

o Decontaminate all surfaces within the fume hood with a 60-70% ethanol solution followed by
soap and water.[3]

o Decontaminate all non-disposable equipment (glassware, stir bars, etc.) by rinsing with a
suitable solvent, followed by a thorough wash with soap and water. Rinsate should be
collected as hazardous waste.

» Doffing PPE: Remove PPE in the designated doffing area, avoiding contact with the
contaminated exterior. Remove boot covers, outer gloves, apron, gown, inner gloves, and
facel/eye protection in that order. Wash hands thoroughly with soap and water immediately
after removing all PPE.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://downloads.regulations.gov/EPA-HQ-OPP-2020-0600-0021/content.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8536323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation Phase

1. Verify Fume Hood
& Emergency Equipment

;

2. Assemble Materials
in Fume Hood

;

3. Don Full PPE

Proceed to Handling

Handling Phasg (in Fume Hood)

4. Weigh Aldicarb-oxime

;

5. Prepare Solution

4

6. Conduct Experiment

Proceed to Cleanup

Cleanup & Dvisposal Phase

7. Collect Waste in
Labeled Containers

;

8. Decontaminate Equipment
& Fume Hood

;

9. Doff PPE Correctly

l

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Aldicarb-Oxime Handling Workflow
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Spill and Emergency Procedures

e Minor Spill (inside fume hood):

o Alert personnel in the immediate area.

o Use absorbent paper to pick up any liquid spill material.[3]

o Place contaminated materials in a sealed, labeled hazardous waste bag.

o Decontaminate the area with 60-70% ethanol followed by a soap and water solution.[3]
o Major Spill (outside fume hood):

o Evacuate the laboratory immediately.

o

Alert others and activate the emergency alarm.

o

Contact the institution's Environmental Health and Safety (EHS) department.

[¢]

Provide EHS with the Safety Data Sheet (SDS) for Aldicarb-oxime.

[¢]

Do not re-enter the area until it has been cleared by EHS.
e Personnel Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek immediate medical
attention.[4]

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.[4] Seek immediate medical attention.

o Inhalation: Move the affected person to fresh air.[3] If breathing is difficult, provide oxygen.
Seek immediate medical attention.

o Ingestion: Do not induce vomiting. Seek immediate medical attention.
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Disposal Plan

All waste generated from the handling of Aldicarb-oxime is considered hazardous waste.

e Solid Waste: Contaminated PPE, absorbent materials, and empty containers must be
collected in a designated, sealed, and clearly labeled hazardous waste container.[3]

» Liquid Waste: All solutions and rinsates containing Aldicarb-oxime must be collected in a
sealed, labeled, chemical-resistant hazardous waste container.

» Disposal Method: Disposal must be conducted through the institution's EHS department. The
primary recommended disposal method is high-temperature incineration in a facility with an
effluent gas scrubbing system.[1] Alternatively, disposal at an approved hazardous waste
landfill may be permissible.[1] All local, state, and federal regulations must be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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